Cas no 848784-87-2 (3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid)
3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid Chemical and Physical Properties
Names and Identifiers
-
- Lup-20(29)-en-28-oic acid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1?2)-O-[b-D-glucopyranosyl-(1?4 )]-a-L-arabinopyranosyl)oxy]-, (3b)-
- Betulinic acid 3beta-O-alpha-L-rhamnopyranosyl
- Lup-20(29)-en-28-oic acid, 3-[ D-glucopyranosyl(1→4)[ L-rhamnopyranosyl) (1→2)-L-arabinopyranosyl]ox
- Lup-20(29)-en-28-oic acid, 3-[ D-glucopyranosyl(1→4)[ L-rhamnopyranosyl) (1→2)-L-arabinopyranosyl]oxy], (3,4)-)
- Lup-20(29)-en-28-oic acid, 3-[β-D-glucopyranosyl(1→4)[a-L-rhamnopyranosyl) (1→2)-a -L-arabinopyranosyl]oxy], (3β,4a)-)
- Lup-20(29)-en-28-oic acid, 3-D-glucopyranosyl L-rhamnopyranosyl-L-arabinopyranosyloxy, (3,4)-
- Lup-20(29)-en-28-oic acid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1?2)-O-[b-D-glucopyranosyl-(1?4 )]-a-L-arabinopyranosyl)oxy]-, (
- Lup-20(29)-en-28-oic acid,3-[(O-6-deoxy-a-L-mannopyranosyl-(1?2)-O-[b-D-glucopyranosyl-(1?4)]-...
- Lup-20(29)-en-28-oic acid,3-[(O-6-deoxy-a-L-mannopyranosyl-(1?2)-O-[b-D-glucopyranosyl-(1?4)]-a-L-arabinopyranosyl)oxy]-, (3b)-
- Betulinic acid 3beta-O-alpha-L-rhamnopyranosyl-(1->2)-[beta-D-glucopyranosyl-(1->4)]-alpha-L-arabinopyranoside
- Betulinic acid 3β-O-α-L-rhamnopyranosyl-(1→2)-[β-D-glucopyranosyl-(1→4)]-α-L-arabinopyranoside
- (3β)-3-[(O-6-Deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→4)]-α-L-arabinopyranosyl)oxy]lup-20(29)-en-28-oic acid (ACI)
- Lup-20(29)-en-28-oic acid,3-[β-D-glucopyranosyl(1→4)[a-L-rhamnopyranosyl) (1→2)-a -L-arabinopyranosyl]oxy],(3β,4a)-)
- 3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid
-
- Inchi: 1S/C47H76O16/c1-21(2)23-11-16-47(42(56)57)18-17-45(7)24(30(23)47)9-10-28-44(6)14-13-29(43(4,5)27(44)12-15-46(28,45)8)62-41-38(63-39-36(54)34(52)31(49)22(3)59-39)33(51)26(20-58-41)61-40-37(55)35(53)32(50)25(19-48)60-40/h22-41,48-55H,1,9-20H2,2-8H3,(H,56,57)/t22-,23-,24+,25+,26-,27-,28+,29-,30+,31-,32+,33-,34+,35-,36+,37+,38+,39-,40-,41-,44-,45+,46+,47-/m0/s1
- InChI Key: WOOPUJXMROOOPP-KSYIBZFCSA-N
- SMILES: C([C@]12CC[C@@H](C(=C)C)[C@@H]1[C@H]1CC[C@@H]3[C@]4(CC[C@H](O[C@@H]5OC[C@H](O[C@H]6[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O6)[C@H](O)[C@H]5O[C@@H]5O[C@@H](C)[C@H](O)[C@@H](O)[C@H]5O)C(C)(C)[C@@H]4CC[C@@]3(C)[C@@]1(CC2)C)C)(=O)O
Computed Properties
- Exact Mass: 896.51300
Experimental Properties
- Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr)
- Melting Point: 247-250℃
- PSA: 254.52000
- LogP: 2.22880
3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | L72930-5mg |
Lup-20(29)-en-28-oic acid, 3-[(O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→4)]-α-L-arabinopyranosyl)oxy]-, (3β)- |
848784-87-2 | 5mg |
¥2928.0 | 2021-09-09 | ||
| TRC | R314995-1mg |
3β-O-α-L-Rhamnopyranosyl-(1→2)-[β-D-glucopyranosyl-(1→4)]-α-L-arabinopyranoside Betulinic Acid |
848784-87-2 | 1mg |
$207.00 | 2023-05-17 | ||
| TRC | R314995-10mg |
3β-O-α-L-Rhamnopyranosyl-(1→2)-[β-D-glucopyranosyl-(1→4)]-α-L-arabinopyranoside Betulinic Acid |
848784-87-2 | 10mg |
$1642.00 | 2023-05-17 | ||
| A2B Chem LLC | AH55888-5mg |
Lup-20(29)-en-28-oic acid, 3-[β-D-glucopyranosyl(1→4)[a-L-rhaMnopyranosyl) (1→2)-a -L-arabinopyranosyl]oxy], (3β,4a)-) |
848784-87-2 | >98% | 5mg |
$1224.00 | 2023-12-30 | |
| A2B Chem LLC | AH55888-10mg |
Lup-20(29)-en-28-oic acid, 3-[β-D-glucopyranosyl(1→4)[a-L-rhaMnopyranosyl) (1→2)-a -L-arabinopyranosyl]oxy], (3β,4a)-) |
848784-87-2 | ≥95% | 10mg |
$844.00 | 2024-04-19 |
3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid Production Method
Production Method 1
1.2 Reagents: Sodium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 6 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4, rt
3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid Preparation Products
3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid
3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid (CAS No. 848784-87-2): A Comprehensive Overview
3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid (CAS No. 848784-87-2) is a complex glycoside derivative of betulinic acid, a naturally occurring pentacyclic triterpenoid found in various plant species, particularly in the bark of birch trees (Betula spp.). This compound has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This article provides a comprehensive overview of the chemical structure, biosynthesis, pharmacological properties, and current research trends associated with this compound.
Chemical Structure and Biosynthesis
The chemical structure of 3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid is characterized by a central betulinic acid core, which is a pentacyclic triterpenoid with a hydroxyl group at the C-3 position. The unique feature of this compound is the presence of a complex glycoside moiety attached to the C-3 hydroxyl group. Specifically, it consists of an α-L-rhamnose unit linked to a β-D-glucose unit via a (1→2) glycosidic bond, which is further linked to an α-L-arabinose unit via a (1→4) glycosidic bond.
The biosynthesis of this compound involves multiple enzymatic steps, starting from the mevalonate pathway, which leads to the formation of squalene. Squalene is then oxidized and cyclized to form lanosterol, which undergoes further modifications to yield betulinic acid. The glycosylation process involves the action of specific glycosyltransferases that catalyze the addition of sugar moieties to the betulinic acid core. The exact enzymatic machinery responsible for the synthesis of this complex glycoside is still under investigation, but recent studies have identified several key enzymes involved in this process.
Pharmacological Properties
3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid exhibits a wide range of pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. One of its most notable activities is its potent anti-inflammatory effect, which has been attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Studies have shown that this compound can downregulate the expression of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses.
In addition to its anti-inflammatory properties, 3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid has demonstrated significant anti-cancer activity against various types of cancer cells. Research has shown that it can induce apoptosis in cancer cells by activating caspase-dependent pathways and disrupting mitochondrial function. Furthermore, it has been found to inhibit cell proliferation by interfering with cell cycle progression and inducing cell cycle arrest at the G0/G1 phase.
The anti-viral properties of 3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid have also been extensively studied. It has been shown to exhibit broad-spectrum antiviral activity against both DNA and RNA viruses, including herpes simplex virus (HSV), influenza virus, and human immunodeficiency virus (HIV). The mechanism underlying its antiviral activity involves the inhibition of viral entry into host cells and the suppression of viral replication.
Clinical Applications and Research Trends
The potential therapeutic applications of 3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid are currently being explored in various clinical settings. Preclinical studies have demonstrated its efficacy in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Clinical trials are underway to evaluate its safety and efficacy in these conditions.
In the field of oncology, 3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid has shown promise as a potential anticancer agent. Several preclinical studies have reported its effectiveness in inhibiting tumor growth and metastasis in animal models of cancer. These findings have led to ongoing clinical trials investigating its use as a monotherapy or in combination with other anticancer agents.
The antiviral properties of 3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid have also attracted attention for their potential use in treating viral infections. Recent studies have focused on its ability to inhibit viral entry and replication, making it a promising candidate for the development of new antiviral drugs.
Conclusion
3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid (CAS No. 848784-87-2) is a complex glycoside derivative with a diverse range of biological activities. Its potent anti-inflammatory, anti-cancer, and antiviral properties make it an attractive candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from clinical trials, it is likely that this compound will play an increasingly important role in the treatment of inflammatory diseases, cancer, and viral infections.
848784-87-2 (3β-O-α-L-Rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→4)-α-L-arabinopyranoside Betulinic Acid) Related Products
- 129741-57-7(Pulchinenoside C)
- 114912-36-6(30-Noroleana-12,20(29)-dien-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-, (3b)- (9CI))
- 162341-28-8(Pulsatilloside C)
- 17184-21-3(Cauloside A)
- 128730-82-5(Kalopanaxsaponin H)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)